Cas no 516-16-5 (3β,5α-Tetrahydrocorticosterone)
516-16-5 structure
Product Name:3β,5α-Tetrahydrocorticosterone
CAS No:516-16-5
MF:C21H34O4
MW:350.492267131805
CID:935627
PubChem ID:11530409
Update Time:2025-04-19
3β,5α-Tetrahydrocorticosterone Chemical and Physical Properties
Names and Identifiers
-
- 3-beta,11-beta,21-trihydroxy-5-alpha-pregnan-20-one
- 5A-PREGNAN-3B,11B,21-TRIOL-20-ONE
- A,11
- A,21-Trihydroxy-5
- A,21-triol-20-one
- A,5
- A-Allotetrahydrocorticosterone
- Allopregnane-3
- A-pregnan-20-one
- A-Pregnane-3
- A-Tetrahydrocorticosterone
- Reichstein inverted exclamation mark s substance R
- SureCN751635
- 3beta,11beta,21-Trihydroxy-5alpha-Pregnane-20-one
- 3.BETA.-ALLOTETRAHYDROCORTICOSTERONE
- Allopregnane-3beta,11beta,21-triol-20-one [MI]
- 5.ALPHA.-PREGNAN-3.BETA.,11.BETA.,21-TRIOL-20-ONE
- Pregnan-20-one, 3,11,21-trihydroxy-, (3beta,5alpha,11beta)-
- Substance R
- ALLOPREGNANE-3.BETA.,11.BETA.,21-TRIOL-20-ONE [MI]
- 3.BETA.,11.BETA.,21-TRIHYDROXY-5.ALPHA.-PREGNAN-20-ONE
- DTXSID70199551
- ALLOPREGNANE-3.BETA.,11.BETA.,21-TRIOL-20-ONE
- 3.BETA.,11.BETA.,21-TRIHYDROXY-5.ALPHA.-PREGNANE-20-ONE
- PREGNAN-20-ONE, 3,11,21-TRIHYDROXY-, (3.BETA.,5.ALPHA.,11.BETA.)-
- 3beta-Allotetrahydrocorticosterone
- Corticosterone, 3-allotetrahydro-, (3beta)-
- 3beta,5alpha-Tetrahydrocorticosterone
- 5alpha-Pregnan-3beta,11beta,21-triol-20-one
- CORTICOSTERONE, 3-ALLOTETRAHYDRO-, (3.BETA.)-
- Q27277661
- Allopregnane-3beta,11beta,21-triol-20-one
- 516-16-5
- UNII-F590898GCA
- F590898GCA
- 3beta,11beta,21-Trihydroxy-5alpha-Pregnan-20-one
- 5alpha-Pregnan-20-one, 3beta,11beta,21-trihydroxy-
- 5.ALPHA.-PREGNAN-20-ONE, 3.BETA.,11.BETA.,21-TRIHYDROXY-
- Reichstein's Substance R
- 3.BETA.,5.ALPHA.-TETRAHYDROCORTICOSTERONE
- SCHEMBL751635
- Allocorticosterone, tetrahydro-
- 3β,5α-Tetrahydrocorticosterone
-
- Inchi: 1S/C21H34O4/c1-20-8-7-13(23)9-12(20)3-4-14-15-5-6-16(18(25)11-22)21(15,2)10-17(24)19(14)20/h12-17,19,22-24H,3-11H2,1-2H3
- InChI Key: RHQQHZQUAMFINJ-UHFFFAOYSA-N
- SMILES: CC12C(C(CO)=O)CCC1C1CCC3C(C1C(O)C2)(C)CCC(O)C3
Computed Properties
- Exact Mass: 350.24570956g/mol
- Monoisotopic Mass: 350.24570956g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 548
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- Melting Point: 202-204°
- Specific Rotation: D +110° (ethanol)
3β,5α-Tetrahydrocorticosterone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T282240-1mg |
3β,5α-Tetrahydrocorticosterone |
516-16-5 | 1mg |
$190.00 | 2023-05-17 | ||
| TRC | T282240-10mg |
3β,5α-Tetrahydrocorticosterone |
516-16-5 | 10mg |
$1499.00 | 2023-05-17 | ||
| TRC | T282240-25mg |
3β,5α-Tetrahydrocorticosterone |
516-16-5 | 25mg |
$ 4500.00 | 2023-09-06 |
3β,5α-Tetrahydrocorticosterone Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
516-16-5 (3β,5α-Tetrahydrocorticosterone) Related Products
- 58-19-5(Dromostanolone)
- 14107-37-0(Alphadolone)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent